N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H21N3O3S/c1-3-7-12-10-15(21)20-17(18-12)24-11-16(22)19-13-8-5-6-9-14(13)23-4-2/h5-6,8-10H,3-4,7,11H2,1-2H3,(H,19,22)(H,18,20,21)
• InChI Key: KDJDWKCSVSUHLM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)NC2=CC=CC=C2OCC
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide, also known as EPTA, is a chemical compound that has been of great interest to scientists due to its potential applications in the field of medicine. EPTA is a thioacetamide derivative that has been synthesized and studied for its various biological properties.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in various biological processes. N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell proliferation. It has also been shown to inhibit the activity of acyl-CoA:cholesterol acyltransferase, which is an enzyme involved in cholesterol metabolism.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide has also been shown to inhibit angiogenesis, which is the formation of new blood vessels, and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide in lab experiments is that it has been found to be relatively non-toxic, making it a safer alternative to other compounds that may have harmful side effects. However, one limitation of using N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide. One area of interest is its potential use in the treatment of cancer, as it has been shown to have anticancer properties. Another area of interest is its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide and to identify any potential side effects or limitations of its use.

Synthesis Methods

N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide can be synthesized through a multi-step process involving the reaction of 2-ethoxyphenol with ethyl chloroacetate to form ethyl 2-(2-ethoxyphenoxy)acetate. This intermediate is then reacted with potassium thioacetate to yield the final product, N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide has been studied extensively for its potential applications in the field of medicine. It has been found to have anticancer properties and has been shown to inhibit the growth of various cancer cell lines. N-(2-ethoxyphenyl)-2-[(4-hydroxy-6-propyl-2-pyrimidinyl)thio]acetamide has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective effects.